3-Hydroxythieno[2,3-b]pyridine-2-carbonitrile

• CAS RN: 152524-01-1
• Molecular Formula: C8H4N2OS
• Molecular Weight: 176.2 g/mol
• IUPAC Name: 3-hydroxythieno[2,3-b]pyridine-2-carbonitrile
• InChI: InChI=1S/C8H4N2OS/c9-4-6-7(11)5-2-1-3-10-8(5)12-6/h1-3,11H
• InChI Key: GBCOPHSMRFZJIL-UHFFFAOYSA-N
• SMILES: C1=CC2=C(N=C1)SC(=C2O)C#N
• synonyms: Thieno[2,3-b]pyridine-2-carbonitrile, 3-hydroxy- (9CI)

Description

3-Hydroxythieno[2,3-b]pyridine-2-carbonitrile is a heterocyclic compound that has attracted significant attention from researchers due to its potential applications in the field of pharmaceuticals. The compound has a unique structure that makes it suitable for various scientific research applications.

Mechanism Of Action

The mechanism of action of 3-Hydroxythieno[2,3-b]pyridine-2-carbonitrile is not fully understood. However, studies have shown that the compound may act by inhibiting certain enzymes and receptors that are involved in various biological processes. For example, it has been shown to inhibit acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in cognitive function.

Biochemical And Physiological Effects

Studies have shown that 3-Hydroxythieno[2,3-b]pyridine-2-carbonitrile has various biochemical and physiological effects. For example, it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, the compound has been shown to improve cognitive function and memory in animal models.

Advantages And Limitations For Lab Experiments

One of the advantages of using 3-Hydroxythieno[2,3-b]pyridine-2-carbonitrile in lab experiments is its unique structure, which makes it suitable for various scientific research applications. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using the compound in lab experiments is its potential toxicity, which needs to be carefully evaluated before use.

Future Directions

There are several future directions for research on 3-Hydroxythieno[2,3-b]pyridine-2-carbonitrile. One direction is to further investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to evaluate its potential toxicity and safety for use in humans.
Conclusion
In conclusion, 3-Hydroxythieno[2,3-b]pyridine-2-carbonitrile is a heterocyclic compound with unique properties that make it suitable for various scientific research applications. The compound has been shown to have potential applications in the fields of anti-inflammatory, anti-tumor, and anti-microbial research. Further studies are needed to fully understand its mechanism of action and evaluate its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 3-Hydroxythieno[2,3-b]pyridine-2-carbonitrile involves the reaction of 2-mercapto-3-oxobutyronitrile and 2-aminothiophene in the presence of a base. The reaction proceeds through a nucleophilic addition-elimination mechanism to yield the desired product. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

3-Hydroxythieno[2,3-b]pyridine-2-carbonitrile has been shown to have potential applications in various scientific research areas. The compound has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been investigated for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.